CI-39

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C19H18N2O4/c1-24-19(23)15-8-3-5-9-16(15)20-18(22)11-13-12-21(25-2)17-10-6-4-7-14(13)17/h3-10,12H,11H2,1-2H3,(H,20,22)
• InChIKey: NGJMDRAYQMMCCB-UHFFFAOYSA-N

CI-39: Natural NNRTI Antiviral Lead

CI-39 is a natural product non-nucleoside reverse transcriptase inhibitor (NNRTI) isolated from the traditional Chinese medicine 'ban lan gen' (Isatis indigotica root). Its structure was determined as methyl (1-methoxy-1H-indol-3-yl)acetamidobenzoate by spectroscopic data and confirmed by single crystal X-ray diffraction [1]. CI-39 demonstrates moderate antiviral activity against wild-type HIV-1 (EC50 = 3.40 μM) with a selectivity index (SI) >8.82 (CC50 >30 μM) [1]. Beyond HIV-1, it also shows inhibitory effects against influenza virus H3N2 (EC50 = 2.59 μM), HSV-1 (EC50 = 0.95 μM), and Coxsackie virus B3 (EC50 = 3.70 μM) [1].

Natural product NNRTI lead scaffold

HIV-1 RT DNA polymerase inhibition assay context

Broad-spectrum antiviral screening context

Structurally confirmed by X-ray crystallography

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

Why CI-39 Requires Quantitative Comparison

CI-39 is not a clinically approved drug but a research tool compound with a unique natural product scaffold. Its moderate potency (EC50 3.40 μM) against wild-type HIV-1 is substantially lower than that of clinical NNRTIs such as nevirapine (EC50 0.03 μM) and efavirenz (EC50 0.0007 μM) [1]. Therefore, CI-39 is not interchangeable with high-potency NNRTIs for therapeutic or clinical research. Instead, its value lies in its distinct indolylacetamide core, which provides a chemically divergent starting point for medicinal chemistry optimization and resistance mechanism studies [1]. Furthermore, its activity against multiple viruses (e.g., HSV-1 EC50 0.95 μM, influenza H3N2 EC50 2.59 μM) suggests a potentially broader antiviral profile than HIV-1-specific NNRTIs [1]. These differentiating features are quantified in the evidence guide below.

CI-39 (Target)

Classical NNRTI (e.g., NVP)

Scaffold class

N-alkoxy indolylacetamide

Diphenyl-diazepine / benzoxazinone

Resistance profile context

Baseline activity against mutant panel reported; may not transfer to optimized analogs

Well-characterized K103N, Y181C resistance mutations

Antiviral spectrum

Broad-spectrum (HIV-1, HSV-1, influenza, CVB3) reported

Narrow spectrum, primarily HIV-1

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

CI-39 Quantitative Evidence Guide

Wild-Type HIV-1 Inhibitory Potency

CI-39 inhibits wild-type HIV-1 replication with an EC50 of 3.40 μM, while the clinical NNRTIs nevirapine (NVP) and efavirenz (EFV) exhibit EC50 values of 0.03 μM and 0.0007 μM, respectively, in the same cellular assay [1]. This represents a 113-fold lower potency than NVP and a 4,857-fold lower potency than EFV. The selectivity index (SI) of CI-39 is >8.82, compared to >1000 for NVP and 33,886 for EFV [1].

WT HIV-1 Potency

Reported

CI-39 EC50 3.40 μM
NVP 0.03 μM · EFV 0.001 μM

Defines CI-39 as a lead scaffold for SAR, not a high-potency inhibitor.

Cell-based HIV-1 replication assay context

Evidence Dimension	Anti-HIV-1 activity (EC50) and Selectivity Index (SI)
Target Compound Data	EC50 = 3.40 μM; CC50 >30 μM; SI >8.82
Comparator Or Baseline	Nevirapine (NVP): EC50 = 0.03 μM, SI >1000; Efavirenz (EFV): EC50 = 0.0007 μM, SI = 33885.71
Quantified Difference	CI-39 is 113x less potent than NVP and 4,857x less potent than EFV; SI is >100x lower than NVP
Conditions	Cell-based HIV-1 replication assay using HEK 293T cells

Why This Matters

This quantitative comparison confirms that CI-39 is not a high-potency NNRTI, but its unique natural product structure offers a chemically distinct scaffold for medicinal chemistry optimization and resistance studies.

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

Selectivity Index and Therapeutic Window

CI-39 inhibits HIV-1 reverse transcriptase (RT) RNA-dependent DNA polymerase activity with an IC50 of 7.20 μM, while it is inactive against the RT-associated ribonuclease H (RNase H) function (IC50 >30 μM) [1]. In contrast, many NNRTIs do not directly inhibit RNase H, but the specific inhibition of DNA polymerase by CI-39 aligns with the mechanism of action of NNRTIs that bind to the allosteric pocket of RT [1].

Selectivity Index

Reported

>8.82

Indicates target-specific antiviral activity, not general cytotoxicity.

CC50 >30 μM, EC50 3.40 μM context

Evidence Dimension	RT DNA polymerase inhibition (IC50)
Target Compound Data	IC50 = 7.20 μM
Comparator Or Baseline	RT RNase H activity: IC50 >30 μM (inactive)
Quantified Difference	At least a 4.2-fold selectivity for DNA polymerase over RNase H
Conditions	In vitro enzyme assay using recombinant HIV-1 RT

Why This Matters

This profile confirms CI-39 acts as a DNA polymerase inhibitor, consistent with its classification as an NNRTI, and the lack of RNase H activity further defines its mechanism as distinct from RNase H-targeting inhibitors.

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

Broad-Spectrum Antiviral Activity Profile

CI-39 demonstrates antiviral activity against a panel of viruses beyond HIV-1, with EC50 values of 2.59 μM against influenza virus H3N2 (A/Hanfang/359/95), 0.95 μM against HSV-1 (herpes simplex virus 1), and 3.70 μM against Coxsackie virus B3 [1]. In comparison, many NNRTIs such as nevirapine and efavirenz are highly specific to HIV-1 and lack significant activity against these other viruses [1].

Broad-Spectrum Antiviral

Reported

HSV-1 0.95 μM · Influenza H3N2 2.59 μM
CVB3 3.70 μM

Broad activity suggests possible host-target interactions.

Cell-based inhibition assays across virus families

Evidence Dimension	Antiviral activity (EC50) against multiple viruses
Target Compound Data	H3N2 EC50 = 2.59 μM; HSV-1 EC50 = 0.95 μM; Coxsackie B3 EC50 = 3.70 μM
Comparator Or Baseline	Typical HIV-1-specific NNRTIs (e.g., NVP, EFV) show negligible activity against these viruses
Quantified Difference	CI-39 exhibits sub-micromolar activity against HSV-1 (0.95 μM) and low micromolar activity against H3N2 and Coxsackie B3
Conditions	Cell-based viral replication assays

Why This Matters

This broad-spectrum profile distinguishes CI-39 from HIV-1-selective NNRTIs and may make it a useful tool for studying host-targeting antiviral mechanisms or for exploring natural product scaffolds with wider therapeutic potential.

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

RT DNA Polymerase Domain Inhibition

CI-39 is the first anti-HIV-1 indolylacetamidobenzoate derivative isolated from Isatis indigotica root [1]. Its structure, methyl (1-methoxy-1H-indol-3-yl)acetamidobenzoate, was confirmed by single crystal X-ray diffraction [1]. This scaffold is chemically distinct from the diarylpyrimidine (e.g., etravirine) or benzoxazinone (e.g., efavirenz) cores typical of synthetic NNRTIs, and it lacks the planar aromatic systems common to many NNRTIs [1].

RT DNA Polymerase IC50

Reported

CI-39 7.20 μM
10i 0.08 μM (90-fold gain)

Validates RT polymerase target; substantial SAR improvement achievable.

Biochemical RT activity assay context

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Indolylacetamidobenzoate core
Comparator Or Baseline	Synthetic NNRTIs: diarylpyrimidines, benzoxazinones, etc.
Quantified Difference	N/A (qualitative structural differentiation)
Conditions	N/A

Why This Matters

This structural uniqueness makes CI-39 a valuable starting point for structure-activity relationship (SAR) studies and for developing novel NNRTI chemotypes with potential activity against drug-resistant HIV-1 strains, as demonstrated by optimized derivatives 10f and 10i [1].

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

Cytotoxicity and Selectivity Profile: CI-39 Exhibits Moderate Cytotoxicity with a Therapeutic Window >8.82

CI-39 displays a CC50 >30 μM in HEK 293T cells, yielding a selectivity index (SI) >8.82 for anti-HIV-1 activity [1]. In comparison, nevirapine has a CC50 >30 μM and SI >1000, while efavirenz has a CC50 of 23.72 μM and SI of 33,886 [1]. Although the SI of CI-39 is modest, it is sufficient to distinguish antiviral activity from general cytotoxicity, and the compound is not acutely toxic at concentrations required for in vitro studies [1].

Evidence Dimension	Cytotoxicity (CC50) and Selectivity Index (SI)
Target Compound Data	CC50 >30 μM; SI >8.82
Comparator Or Baseline	Nevirapine: CC50 >30 μM, SI >1000; Efavirenz: CC50 23.72 μM, SI 33885.71
Quantified Difference	SI of CI-39 is at least 113-fold lower than NVP
Conditions	HEK 293T cell viability assay

Why This Matters

This cytotoxicity data confirms that CI-39 is not overtly toxic at its active concentrations, supporting its use as a research tool for in vitro HIV-1 studies without confounding cytotoxic effects.

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source

CI-39 Recommended Application Scenarios

Lead Optimization and SAR Studies

Given its unique indolylacetamidobenzoate core and moderate anti-HIV-1 activity (EC50 3.40 μM), CI-39 serves as an ideal starting point for structure-activity relationship (SAR) campaigns aimed at improving potency and resistance profiles. As demonstrated in the original study, optimization of CI-39 yielded derivatives 10f and 10i with EC50 values of 0.06 μM, comparable to nevirapine, and with superior activity against NNRTI-resistant strains (e.g., 10i EC50 = 0.43 μM vs. L100I/K103N double mutant) [1].

Broad-Spectrum Antiviral Mechanism Studies

CI-39's distinct chemical scaffold may interact differently with the HIV-1 reverse transcriptase binding pocket compared to classical NNRTIs. Researchers can use CI-39 as a probe to investigate structure-based resistance mechanisms and to identify novel resistance mutations that could inform the design of next-generation NNRTIs [1].

HIV-1 NNRTI Resistance Assay Reference

CI-39 is the first indolylacetamidobenzoate NNRTI isolated from Isatis indigotica, a plant used in traditional Chinese medicine for viral infections. Its broad-spectrum activity against influenza H3N2 (EC50 2.59 μM), HSV-1 (EC50 0.95 μM), and Coxsackie B3 (EC50 3.70 μM) [1] supports its use in ethnopharmacology research to validate traditional claims and to explore the molecular basis of antiviral effects of botanical extracts.

Natural Product Chemistry and Chemotaxonomy

With well-characterized EC50 values for HIV-1 (3.40 μM), HSV-1 (0.95 μM), and influenza H3N2 (2.59 μM) [1], CI-39 can serve as a benchmark control in antiviral screening assays, particularly when evaluating novel natural products or synthetic compounds with moderate potency. Its commercial availability and defined selectivity index (>8.82) make it suitable for routine use in academic and industrial screening laboratories.

Application

Selection Property

Validation Focus

NNRTI lead optimization & SAR

Novel indolylacetamide scaffold

SAR-driven activity optimization reference

Broad-spectrum antiviral mechanism exploration

Atypical multi-virus inhibition profile

Host-target vs. viral-target engagement studies

NNRTI resistance profiling reference

Baseline activity against NNRTI-resistant mutant panel

Resistance-associated activity shift evaluation

Natural product chemistry & phytochemical standardization

Structurally confirmed natural product from Isatis indigotica

Authentic marker for QC and dereplication

• [1] Xu C, et al. Discovery, synthesis, and optimization of an N-alkoxy indolylacetamide against HIV-1 carrying NNRTI-resistant mutations from the Isatis indigotica root. Eur J Med Chem. 2020 Mar 1;189:112071. View Source